Cas no 17331-66-7 (as-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-arabino-hexopyranosyl)-6-methyl-(8CI))

• Product Name: as-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-arabino-hexopyranosyl)-6-methyl-(8CI)
• CAS No: 17331-66-7
• MF: C₁₀H₁₅N₃O₆
• MW: 273.242602586746
• CID: 228177
• PubChem ID: 266321
• Update Time: 2025-04-19

as-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-arabino-hexopyranosyl)-6-methyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• as-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-arabino-hexopyranosyl)-6-methyl-(8CI)
• 1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-thiophen-2-yl-1H-pyrimidine-2,4-dione
• ACMC-20loq7
• AG-D-56869
• CHEBI:338473
• CTK4B5537
• Uridine, 2'-deoxy-5-(2-thienyl)-
• NSC103753
• 17331-66-7
• CHEMBL1885956
• ZINC01680550
• MLS002703785
• NSC-103753
• 2-(2-Deoxyhexopyranosyl)-5-hydroxy-6-methyl-1,2,4-triazin-3(2H)-one
• NCIOpen2_007250
• DTXSID00938354
• SMR001570500

• Inchi： 1S/C10H15N3O6/c1-4-9(17)11-10(18)13(12-4)7-2-5(15)8(16)6(3-14)19-7/h5-8,14-16H,2-3H2,1H3,(H,11,17,18)
• InChI Key： ZOKMYTQGKAOIFK-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C1CO)O)O)N1C(NC(C(C)=N1)=O)=O

Computed Properties

• Exact Mass: 273.09615
• Monoisotopic Mass: 273.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.83
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.724
• PSA: 131.69
• LogP: -2.75840